Cas no 2138062-24-3 (2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride)
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride
-
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM411395-250mg |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95%+ | 250mg |
$256 | 2022-06-11 | |
| Chemenu | CM411395-1g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95%+ | 1g |
$611 | 2022-06-11 | |
| Enamine | EN300-1073164-0.05g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 0.05g |
$94.0 | 2023-10-28 | |
| Enamine | EN300-1073164-0.1g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 0.1g |
$140.0 | 2023-10-28 | |
| Enamine | EN300-1073164-0.25g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 0.25g |
$200.0 | 2023-10-28 | |
| Enamine | EN300-1073164-0.5g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 0.5g |
$374.0 | 2023-10-28 | |
| Enamine | EN300-1073164-1.0g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 1g |
$499.0 | 2023-05-26 | |
| Enamine | EN300-1073164-2.5g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 2.5g |
$978.0 | 2023-10-28 | |
| Enamine | EN300-1073164-5.0g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 5g |
$1448.0 | 2023-05-26 | |
| Enamine | EN300-1073164-10.0g |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride |
2138062-24-3 | 95% | 10g |
$2146.0 | 2023-05-26 |
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride
Introduction to 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride (CAS No. 2138062-24-3)
2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride, identified by its CAS number 2138062-24-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases.
The structural framework of this compound features a piperazine moiety linked to a tetrahydroquinoline core, with a nitrile group at the 3-position and a dihydrochloride salt form. The piperazine ring is well-known for its ability to enhance binding affinity and selectivity in drug design, making it a popular scaffold in the development of bioactive molecules. The tetrahydroquinoline portion contributes to the compound's solubility and bioavailability, while the nitrile group introduces a polar functional group that can interact with biological targets in multiple ways.
In recent years, there has been growing interest in tetrahydroquinoline derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The unique combination of structural features in 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride positions it as a promising candidate for further investigation.
One of the most compelling aspects of this compound is its interaction with biological targets at the molecular level. The piperazine ring can form hydrogen bonds and ionic interactions with receptor sites, enhancing binding affinity. Additionally, the nitrile group can engage in polar interactions and even participate in redox processes, depending on the biological context. These properties make 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride a versatile scaffold for designing molecules with tailored pharmacological effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacokinetic profiles of such compounds with greater accuracy. These tools have been instrumental in optimizing the structure of 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride for improved efficacy and reduced side effects. For instance, studies have demonstrated that modifications to the piperazine ring can significantly alter binding affinities to specific receptors, providing insights into structure-activity relationships (SAR).
The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By incorporating a dihydrochloride moiety, the compound exhibits better dissolution properties in aqueous media, which is advantageous for oral or intravenous administration.
Current research efforts are focused on exploring the therapeutic potential of 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride in several disease areas. In oncology, for example, tetrahydroquinoline derivatives have shown activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Preclinical studies have indicated that this compound may exert its effects by modulating enzymes such as tyrosine kinases or by interfering with microtubule dynamics.
In addition to oncology applications, this molecule has also been investigated for its potential role in treating neurological disorders. Piperazine-based compounds are known to interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia. Preliminary findings suggest that 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride may modulate these receptors in a way that could lead to novel therapeutic interventions.
The anti-inflammatory properties of tetrahydroquinoline derivatives are another area of active investigation. Chronic inflammation is associated with numerous diseases, including autoimmune disorders and cardiovascular conditions. Studies have shown that certain derivatives can inhibit inflammatory cytokine production and reduce oxidative stress by interacting with nuclear factor kappa B (NFκB) pathways. This suggests that 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride could be developed into an anti-inflammatory agent.
The synthesis of 2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions to form the tetrahydropyridine core followed by functionalization at the 3-position with a nitrile group. The final step involves converting the free base into its dihydrochloride salt form to improve stability and solubility.
The synthetic route must be optimized to ensure high yield and purity while minimizing side reactions. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis protocols for complex molecules like this one. For instance,catalytic hydrogenation techniques can be employed to construct the tetrahydropyridine ring under mild conditions,reducing energy consumption and waste generation.
Quality control plays a crucial role in ensuring the consistency and reliability of pharmaceutical compounds such as 2-(piperazin-1-yl)-5,6,7,8-tetrahydropyridine - 3 - carboxylic acid nitrile dihydrate chloride。 Analytical techniques such as high-performance liquid chromatography (HPLC)、nuclear magnetic resonance (NMR) spectroscopy,and mass spectrometry (MS) are used to verify chemical structure,impurity profiles,and purity levels.These methods provide stringent quality standards that ensure safety.efficacy,and regulatory compliance.
Future directions for research on this compound include exploring its mechanism of action at a deeper level through structural biology approaches such as X-ray crystallography or cryo-electron microscopy.These techniques can reveal detailed insights into how (CAS No.2138062 - 24 - 3) interacts with biological targets at an atomic level.Additionally,pharmacogenomic studies could identify genetic variations that influence individual responses to this drug,leading to personalized medicine strategies.The development of novel drug candidates is often hampered by issues related to drug delivery systems.Advanced formulations such as nanoparticles or liposomes could enhance bioavailability or target specificity when using (CAS No.2138062 - 24 - 3).Such innovations would expand therapeutic possibilities beyond traditional oral or injectable routes.Collaborative efforts between academia,industry,and regulatory agencies are essential for accelerating progress toward clinical applications.Open innovation models foster knowledge sharing while reducing time-to-market for new therapies.Public-private partnerships also play a vital role in securing funding for early-stage research that may not yet meet commercial viability thresholds.In conclusion,(CAS No.2138062 - 24 - 3) represents an exciting opportunity for further exploration within pharmaceutical chemistry.Its unique structural features combined with promising preclinical data position it as a strong candidate for future drug development efforts across multiple therapeutic areas.Continued investment into synthetic methodologies、analytical technologies、and translational research will be crucial steps toward realizing its full potential as a therapeutic agent.2138062-24-3 (2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)